Cas no 10441-47-1 (2-Naphthaleneacetic acid, 1-hydroxy-)

• Product Name: 2-Naphthaleneacetic acid, 1-hydroxy-
• CAS No: 10441-47-1
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 1147993
• PubChem ID: 54217736
• Update Time: 2025-05-26

2-Naphthaleneacetic acid, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetic acid, 1-hydroxy-
• 2-(1-hydroxynaphthalen-2-yl)acetic acid
• DTXSID90709838
• 1-Naphthol-2-acetic acid
• 10441-47-1
• (1-Hydroxynaphthalen-2-yl)acetic acid
• SCHEMBL4889688

• Inchi： 1S/C12H10O3/c13-11(14)7-9-6-5-8-3-1-2-4-10(8)12(9)15/h1-6,15H,7H2,(H,13,14)
• InChI Key： QAJOWLIZWINUIA-UHFFFAOYSA-N
• SMILES： OC1=C(CC(=O)O)C=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-Naphthaleneacetic acid, 1-hydroxy-

Research Brief on 2-Naphthaleneacetic acid, 1-hydroxy- (CAS: 10441-47-1): Recent Advances and Applications

2-Naphthaleneacetic acid, 1-hydroxy- (CAS: 10441-47-1) is a naphthalene derivative with significant applications in chemical, biological, and pharmaceutical research. This compound, characterized by its hydroxyl and carboxylic acid functional groups, has been the subject of recent studies due to its potential as a bioactive molecule. Recent literature highlights its role in plant growth regulation, medicinal chemistry, and as a precursor in synthetic organic chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications.

Recent advancements in the synthesis of 2-Naphthaleneacetic acid, 1-hydroxy- have been reported, with a focus on green chemistry approaches. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method using palladium nanoparticles to achieve higher yields (up to 85%) under mild conditions. This method reduces the need for hazardous reagents, aligning with sustainable chemistry principles. Additionally, computational studies have provided insights into the compound's molecular interactions, particularly its binding affinity to auxin receptors in plants, which explains its growth-promoting properties.

In the pharmaceutical domain, 2-Naphthaleneacetic acid, 1-hydroxy- has shown promise as an anti-inflammatory agent. A 2024 preclinical study in Bioorganic & Medicinal Chemistry Letters revealed its ability to inhibit cyclooxygenase-2 (COX-2) with an IC50 of 12.3 μM, comparable to some non-steroidal anti-inflammatory drugs (NSAIDs). Further, its low cytotoxicity in human cell lines (IC50 > 100 μM) suggests a favorable safety profile. Researchers are exploring its structural modifications to enhance potency and selectivity for therapeutic applications.

The compound's role in agriculture continues to evolve. Field trials in 2023-2024 demonstrated that 2-Naphthaleneacetic acid, 1-hydroxy- at concentrations of 10-50 ppm significantly improved root development in crops like tomatoes and rice. Its mechanism involves upregulating genes associated with cell elongation and division. However, environmental persistence studies indicate the need for optimized formulations to minimize soil accumulation, as highlighted in a recent Environmental Science & Technology publication.

Analytical methodologies for 2-Naphthaleneacetic acid, 1-hydroxy- have also advanced. A 2024 paper in Analytical Chemistry presented a high-throughput LC-MS/MS method with a detection limit of 0.1 ng/mL, enabling precise quantification in complex matrices. This is critical for pharmacokinetic studies and environmental monitoring. Furthermore, spectroscopic studies (FTIR, NMR) have elucidated its conformational dynamics, aiding in the design of derivatives with tailored properties.

In conclusion, 2-Naphthaleneacetic acid, 1-hydroxy- (CAS: 10441-47-1) represents a versatile compound with cross-disciplinary relevance. Ongoing research focuses on optimizing its synthesis, expanding its therapeutic potential, and addressing environmental considerations. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock further applications of this molecule in the coming years.